Cas no 881415-30-1 (BENZOIC ACID, 2-BROMO-3-FLUORO-5-NITRO-, METHYL ESTER)

• Product Name: BENZOIC ACID, 2-BROMO-3-FLUORO-5-NITRO-, METHYL ESTER
• CAS No: 881415-30-1
• MF: C₈H₅BrFNO₄
• MW: 278.03200507164
• CID: 3391807
• PubChem ID: 59849174
• Update Time: 2025-04-21

BENZOIC ACID, 2-BROMO-3-FLUORO-5-NITRO-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-BROMO-3-FLUORO-5-NITRO-, METHYL ESTER
• F17900
• SY297845
• DB-416942
• SCHEMBL1448201
• 881415-30-1
• MFCD24119841
• Benzoicacid,2-bromo-3-fluoro-5-nitro-,methylester
• Methyl 2-bromo-3-fluoro-5-nitrobenzoate
• AKOS020097123

• Inchi： 1S/C8H5BrFNO4/c1-15-8(12)5-2-4(11(13)14)3-6(10)7(5)9/h2-3H,1H3
• InChI Key： HQZGUFBLQDTFOE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1C(=O)OC)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 276.93860Da
• Monoisotopic Mass: 276.93860Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1Ų